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Compound of Interest

Compound Name: 4-Ethyl-2,5-dimethylheptane

CAS No.: 61868-28-8

Cat. No.: B14560399

Get Quote

Abstract: This technical guide provides a detailed overview of the mass spectral characteristics

of the branched alkane 4-Ethyl-2,5-dimethylheptane. It outlines the foundational principles of

its fragmentation under Electron Ionization (EI), presents a predicted mass spectrum based on

established fragmentation rules, and details a standard experimental protocol for its analysis

via Gas Chromatography-Mass Spectrometry (GC-MS). This document serves as a key

resource for the identification and structural elucidation of this compound in complex matrices.

Introduction to Mass Spectrometry of Branched
Alkanes
4-Ethyl-2,5-dimethylheptane (Molecular Formula: C₁₁H₂₄, Molecular Weight: 156.31 g/mol ) is

a saturated branched alkane.[1][2] Mass spectrometry, particularly when coupled with gas

chromatography (GC-MS), is the definitive technique for its identification. Under Electron

Ionization (EI), the molecule undergoes predictable fragmentation, creating a unique fingerprint

that allows for its structural confirmation.

Unlike linear alkanes, which produce spectra with clusters of peaks separated by 14 atomic

mass units (amu) corresponding to CH₂ groups, the fragmentation of branched alkanes is
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governed by cleavage at the branching points.[3] This preferential fragmentation occurs

because it leads to the formation of more stable secondary (2°) and tertiary (3°) carbocations.

[3][4] Consequently, the molecular ion peak (M⁺) in highly branched alkanes is often of very low

abundance or entirely absent.[5][6][7] The fragmentation process is driven by the stability of the

resulting carbocation and radical, with the elimination of the largest substituent at a branch

being a favored pathway.[4][5]

Predicted Mass Spectrum and Fragmentation
Pattern
While a publicly available, authenticated mass spectrum for 4-Ethyl-2,5-dimethylheptane is

not present in the primary NIST database, its fragmentation pattern can be reliably predicted

based on the principles of alkane mass spectrometry. The structure of 4-Ethyl-2,5-
dimethylheptane features two key branching points that will direct its fragmentation.

Molecular Structure:

The molecular ion (M⁺) has a mass-to-charge ratio (m/z) of 156. Cleavage will occur at the C4

and C5 positions to generate the most stable carbocations. The most significant predicted

fragments are summarized in the table below.
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m/z (Mass/Charge)
Predicted
Fragment Ion

Corresponding
Neutral Loss

Comments

156 [C₁₁H₂₄]⁺• (None)

Molecular Ion (M⁺).

Expected to be very

low in abundance or

absent.[5][7]

127 [C₉H₁₉]⁺ •C₂H₅ (Ethyl radical)

Cleavage at C4, loss

of the ethyl group. A

highly favored

fragmentation.[5]

113 [C₈H₁₇]⁺ •C₃H₇ (Propyl radical)
Cleavage at C5, loss

of a propyl group.

85 [C₆H₁₃]⁺ •C₅H₁₁ (Pentyl radical)
Cleavage at C4, loss

of a pentyl group.

71 [C₅H₁₁]⁺ •C₆H₁₃ (Hexyl radical)

Cleavage at C5, loss

of a hexyl group. A

common fragment for

branched alkanes.[5]

57 [C₄H₉]⁺ •C₇H₁₅ (Heptyl radical)

Tertiary butyl cation or

secondary butyl

cation. A very

common and stable

fragment.

43 [C₃H₇]⁺ •C₈H₁₇ (Octyl radical)

Isopropyl cation. A

very common and

stable fragment.

Logical Fragmentation Pathway
The fragmentation of 4-Ethyl-2,5-dimethylheptane is initiated by the removal of an electron to

form the molecular ion, which then undergoes cleavage at its branching points to yield more

stable carbocations.
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Primary Fragmentation at C4

Molecular Ion
C₁₁H₂₄⁺• (m/z 156)

Loss of •C₂H₅

(Ethyl Radical)
Loss of •C₅H₁₁

(Pentyl Radical)

C₉H₁₉⁺

(m/z 127)
C₆H₁₃⁺

(m/z 85)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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